![molecular formula C19H22N2O4 B4441067 N-(3,4,5-trimethoxyphenyl)-3,4-dihydro-2(1H)-isoquinolinecarboxamide](/img/structure/B4441067.png)
N-(3,4,5-trimethoxyphenyl)-3,4-dihydro-2(1H)-isoquinolinecarboxamide
Overview
Description
N-(3,4,5-trimethoxyphenyl)-3,4-dihydro-2(1H)-isoquinolinecarboxamide, also known as TMIQ, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. TMIQ is a synthetic compound that has been synthesized using various methods, and its mechanism of action and physiological effects have been studied in detail.
Scientific Research Applications
N-(3,4,5-trimethoxyphenyl)-3,4-dihydro-2(1H)-isoquinolinecarboxamide has been studied for its potential applications in various fields, including neuroscience, cancer research, and drug discovery. In neuroscience, N-(3,4,5-trimethoxyphenyl)-3,4-dihydro-2(1H)-isoquinolinecarboxamide has been shown to have neuroprotective effects and may have potential as a treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's. In cancer research, N-(3,4,5-trimethoxyphenyl)-3,4-dihydro-2(1H)-isoquinolinecarboxamide has been shown to have antitumor activity and may have potential as a chemotherapeutic agent. In drug discovery, N-(3,4,5-trimethoxyphenyl)-3,4-dihydro-2(1H)-isoquinolinecarboxamide has been used as a lead compound for the development of new drugs targeting various diseases.
Mechanism of Action
The mechanism of action of N-(3,4,5-trimethoxyphenyl)-3,4-dihydro-2(1H)-isoquinolinecarboxamide is not fully understood, but it is believed to act on various molecular targets in the body. N-(3,4,5-trimethoxyphenyl)-3,4-dihydro-2(1H)-isoquinolinecarboxamide has been shown to bind to the serotonin 5-HT2A receptor, which is involved in various physiological processes such as mood regulation and cognition. N-(3,4,5-trimethoxyphenyl)-3,4-dihydro-2(1H)-isoquinolinecarboxamide has also been shown to inhibit the activity of the enzyme monoamine oxidase, which is involved in the metabolism of neurotransmitters such as serotonin and dopamine.
Biochemical and Physiological Effects:
N-(3,4,5-trimethoxyphenyl)-3,4-dihydro-2(1H)-isoquinolinecarboxamide has been shown to have various biochemical and physiological effects in the body. In animal studies, N-(3,4,5-trimethoxyphenyl)-3,4-dihydro-2(1H)-isoquinolinecarboxamide has been shown to have neuroprotective effects and may have potential as a treatment for neurodegenerative diseases. N-(3,4,5-trimethoxyphenyl)-3,4-dihydro-2(1H)-isoquinolinecarboxamide has also been shown to have antitumor activity and may have potential as a chemotherapeutic agent. Additionally, N-(3,4,5-trimethoxyphenyl)-3,4-dihydro-2(1H)-isoquinolinecarboxamide has been shown to have anti-inflammatory effects and may have potential as a treatment for inflammatory diseases.
Advantages and Limitations for Lab Experiments
One advantage of using N-(3,4,5-trimethoxyphenyl)-3,4-dihydro-2(1H)-isoquinolinecarboxamide in lab experiments is its synthetic nature, which allows for precise control over its chemical properties. Additionally, N-(3,4,5-trimethoxyphenyl)-3,4-dihydro-2(1H)-isoquinolinecarboxamide has been extensively studied, and its mechanism of action and physiological effects are well understood. However, one limitation of using N-(3,4,5-trimethoxyphenyl)-3,4-dihydro-2(1H)-isoquinolinecarboxamide in lab experiments is its potential toxicity, which may limit its use in certain applications.
Future Directions
There are several future directions for research on N-(3,4,5-trimethoxyphenyl)-3,4-dihydro-2(1H)-isoquinolinecarboxamide. One area of research is the development of new drugs based on N-(3,4,5-trimethoxyphenyl)-3,4-dihydro-2(1H)-isoquinolinecarboxamide for the treatment of various diseases. Another area of research is the study of N-(3,4,5-trimethoxyphenyl)-3,4-dihydro-2(1H)-isoquinolinecarboxamide's mechanism of action, which may lead to the discovery of new molecular targets for drug development. Additionally, further research is needed to determine the safety and efficacy of N-(3,4,5-trimethoxyphenyl)-3,4-dihydro-2(1H)-isoquinolinecarboxamide in humans, which may lead to its clinical use in the future.
Conclusion:
In conclusion, N-(3,4,5-trimethoxyphenyl)-3,4-dihydro-2(1H)-isoquinolinecarboxamide is a synthetic compound that has gained attention in scientific research due to its potential applications in various fields. N-(3,4,5-trimethoxyphenyl)-3,4-dihydro-2(1H)-isoquinolinecarboxamide can be synthesized using various methods, and its mechanism of action and physiological effects have been studied in detail. N-(3,4,5-trimethoxyphenyl)-3,4-dihydro-2(1H)-isoquinolinecarboxamide has potential as a treatment for neurodegenerative diseases, cancer, and inflammatory diseases, and may have applications in drug discovery. Further research is needed to fully understand the potential of N-(3,4,5-trimethoxyphenyl)-3,4-dihydro-2(1H)-isoquinolinecarboxamide and to develop new drugs based on its chemical structure.
properties
IUPAC Name |
N-(3,4,5-trimethoxyphenyl)-3,4-dihydro-1H-isoquinoline-2-carboxamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H22N2O4/c1-23-16-10-15(11-17(24-2)18(16)25-3)20-19(22)21-9-8-13-6-4-5-7-14(13)12-21/h4-7,10-11H,8-9,12H2,1-3H3,(H,20,22) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NZSKLUKUPHVULD-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=CC(=C1OC)OC)NC(=O)N2CCC3=CC=CC=C3C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H22N2O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
342.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.